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Compound of Interest

Compound Name: BFE-61

Cat. No.: B1666940 Get Quote

Providing accurate and safe disposal procedures for any chemical substance is of paramount

importance in a laboratory setting. A critical first step is the unambiguous identification of the

substance in question. Our initial research indicates that the identifier "BFE-61" is associated

with multiple, chemically distinct substances. To ensure the safety of researchers, scientists,

and drug development professionals, it is imperative to clarify which specific chemical is being

referenced before proceeding with disposal protocols.

The term "BFE-61" has been linked to the following compounds:

Boron Trifluoride Etherate (BFE): A common reagent in organic synthesis, often abbreviated

as BFE. It is a flammable, corrosive, and toxic compound with the CAS number 109-63-7

and chemical formula C₄H₁₀BF₃O.[1]

INTERCHAR 2060 TROPICAL WHITE (Product Code: HFA061): This substance is

described as a flammable liquid that can cause skin and eye irritation and is harmful to

aquatic life.[2] It appears to be an industrial coating rather than a typical laboratory reagent.

1-Fluoro-2-(2-fluoroethoxy)ethane (Product Code: FC13-BFE): This compound has the CAS

number 373-21-7.[3]

Capstone™ FS-61 Fluorosurfactant: A substance that may cause an allergic skin reaction

and is fatal if inhaled.[4]
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Iron-Boron Compounds: In scientific literature, "BFe" can refer to complexes containing

boron and iron, such as BFe(CO)₃⁻ or Iron Boride (FeB).[5][6][7] These are typically subjects

of specialized research and differ significantly from the other potential candidates.

Given the hazardous nature of these chemicals, providing a generic disposal procedure for

"BFE-61" would be highly irresponsible. The correct disposal method is entirely dependent on

the specific chemical's properties and the applicable regulations.

To receive accurate and safe disposal procedures, please identify the specific "BFE-61" you

are working with by providing one or more of the following:

Full Chemical Name

CAS (Chemical Abstracts Service) Number

A brief description of its application in your laboratory

Once the identity of the substance is confirmed, we will provide detailed, step-by-step disposal

guidance, including any necessary safety precautions, personal protective equipment (PPE)

requirements, and regulatory considerations. This will ensure the safe and compliant

management of your chemical waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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